4-[4-(4-ethoxybenzyl)-1-piperazinyl]-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine

• IUPAC Name: 4-[4-[(4-ethoxyphenyl)methyl]piperazin-1-yl]-1-phenylpyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C24H26N6O/c1-2-31-21-10-8-19(9-11-21)17-28-12-14-29(15-13-28)23-22-16-27-30(24(22)26-18-25-23)20-6-4-3-5-7-20/h3-11,16,18H,2,12-15,17H2,1H3
• InChI Key: RETNTHCDGFYJTP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN2CCN(CC2)C3=NC=NC4=C3C=NN4C5=CC=CC=C5
• Molecular Formula: C24H26N6O
• Molecular Weight: 414.5 g/mol

Description

The compound “4-[4-(4-ethoxybenzyl)-1-piperazinyl]-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine” is a heterocyclic compound. It is part of a class of compounds known as pyrazolo[3,4-d]pyrimidines, which are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. These compounds display a range of pharmacological effects.

Synthesis Analysis

The synthesis of pyrazolo[3,4-d]pyrimidines involves the creation of a new set of small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine scaffold. The synthesis process is often carried out under ultrasonic-assisted conditions, which can yield good results.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a pyrazolo[3,4-d]pyrimidine core, which is a fused nitrogen-containing heterocyclic ring system. This core is linked with a 1,4-disubstituted-1,2,3-triazole via a methylene-oxy group.

Mechanism of Action

Pyrazolo[3,4-d]pyrimidines have been found to act as inhibitors of CDK2, a cyclin-dependent kinase. CDK2 inhibition is an appealing target for cancer treatment that selectively targets tumor cells.

Future Directions

The future directions for research on “4-[4-(4-ethoxybenzyl)-1-piperazinyl]-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine” and similar compounds could involve further investigations into their potential as CDK2 inhibitors. Additionally, the development of new pyrimidines as anti-inflammatory agents is also suggested.